4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol, 95%

• IUPAC Name: 3-(3-cyano-4-hydroxyphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C14H8FNO3/c15-12-5-9(4-10(6-12)14(18)19)8-1-2-13(17)11(3-8)7-16/h1-6,17H,(H,18,19)
• InChI Key: HSAILQLTTXKCBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)F)C(=O)O)C#N)O
• Molecular Formula: C14H8FNO3
• DSSTOX Substance ID: DTXSID20684866
• Molecular Weight: 257.22 g/mol
• CAS RN: 1261950-83-7

Description

4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) is a chemical compound derived from phenol and fluorine. It is a white crystalline solid with a molecular weight of 267.07 g/mol and a melting point of 111-113°C. It is soluble in water, ethanol, and methanol and is insoluble in dichloromethane. 4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) is used in various scientific research applications, including as a reagent in organic synthesis, as a fluorescent dye for imaging, and as a catalyst for various reactions.

Scientific Research Applications

4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a fluorescent dye for imaging, and as a catalyst for various reactions. In addition, it is used as a fluorescent probe for the study of biological systems and as a fluorescent label for proteins and other biomolecules.

Mechanism of Action

4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) is a fluorescent dye that absorbs light in the visible range and emits light in the near infrared range. The emission of light is due to a process known as fluorescence resonance energy transfer (FRET). In this process, energy is transferred from the excited state of the dye to nearby molecules, resulting in the emission of light.
Biochemical and Physiological Effects
4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to have anti-inflammatory and antioxidant properties. In addition, it has been shown to have potential anti-bacterial and anti-viral properties.

Advantages and Limitations for Lab Experiments

4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) is a useful reagent in organic synthesis due to its ability to form stable complexes with a variety of organic molecules. In addition, it is a useful fluorescent dye for imaging due to its high fluorescence quantum yield and its ability to be excited in the visible range. However, it is important to note that the compound is toxic, and appropriate safety protocols must be followed when handling it in the laboratory.

Future Directions

The potential applications of 4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) are vast, and there are many possible future directions for research. These include further research into its potential anti-cancer, anti-inflammatory, and antioxidant properties, as well as its potential as a fluorescent probe for the study of biological systems. In addition, further research into its potential applications in drug delivery, gene therapy, and imaging could prove beneficial. Finally, further research into its potential applications in the development of new materials, such as semiconductors and optoelectronic devices, could also be beneficial.

Synthesis Methods

4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%) can be synthesized from phenol and fluorine using a two-step reaction. The first step involves the reaction of phenol with fluorine to form the fluorinated phenol. This reaction is conducted in an inert atmosphere at a temperature of 60-90°C. The second step involves the reaction of the fluorinated phenol with cyanide to form 4-(3-Carboxy-5-fluorophenyl)-2-cyanophenol (95%). This reaction is conducted in an inert atmosphere at a temperature of 80-100°C.